Cas no 198835-07-3 (tert-butyl endo-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate)

Tert-butyl endo-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate is a bicyclic amine derivative with a rigid norbornane-like scaffold, featuring a hydroxyl group at the endo-5 position and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen. This compound is valuable in synthetic organic chemistry due to its stereospecific structure, which enables precise control in the synthesis of chiral intermediates. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions. The hydroxyl functionality offers a versatile handle for further derivatization, making it useful in pharmaceutical and agrochemical research. Its well-defined stereochemistry and reactivity profile contribute to its utility in asymmetric synthesis and complex molecule construction.

tert-butyl endo-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate structure

198835-07-3 structure

Product Name:tert-butyl endo-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate

CAS No:198835-07-3

MF:C₁₁H₁₉NO₃

MW:213.273463487625

MDL:MFCD17016679

CID:3047792

PubChem ID:53871708

Update Time:2025-06-07

tert-butyl endo-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- (1R,4R,5R)-rel-tert-Butyl 5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
- (1r,4r,5r)-rel-tertbutyl 5hydroxy2azabicyclo[2.2.1]heptane2carboxylate
- (1R,4R,5R)-Tert-Butyl 5-Hydroxy-2-Azabicyclo[2.2.1]Heptane-2-Carboxylate
- rel-tert-butyl (1S,4S,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
- rel-(1S,4S,5R)-2-Boc-5-hydroxy-2-azabicyclo[2.2.1]heptane
- rel-((1S,4S,5R)-tert-Butyl 5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate)
- Rel-t-butyl (1S,4S,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
- tert-butyl endo-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
- 1932123-56-2
- AKOS025289894
- AS-51198
- (1R,4R,5R)-rel-2-Boc-5-hydroxy-2-azabicyclo[2.2.1]heptane
- P12105
- (1R,4R,5R)-TERT-BUTYL 5-HYDROXY-2-AZA-BICYCLO[2.2.1]HEPTANE-2-CARBOXYLATE
- YHA83507
- MFCD17016679
- rel-(1R,4R,5R)-tert-Butyl 5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
- 198835-07-3
- MFCD22209822
- W14528
- t-Butyl (1R,4R,5R)-5-hydroxy-2-aZabicyclo[2.2.1]heptane-2-carboxylate
- 2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 5-hydroxy-, 1,1-dimethylethyl ester, (1R,4R,5R)-rel-
- tert-butyl (1R,4R,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
- CS-0053604
- MDL： MFCD17016679
- Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-6-7-4-8(12)5-9(7)13/h7-9,13H,4-6H2,1-3H3/t7-,8-,9-/m1/s1
- InChI Key： HDPGSWMTDGGUEB-IWSPIJDZSA-N
- SMILES： O[C@@H]1C[C@H]2C[C@@H]1CN2C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 213.13649347g/mol
Monoisotopic Mass: 213.13649347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.8
XLogP3: 1.1

tert-butyl endo-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM294224-1g	(1R,4R,5R)-rel-tert-Butyl 5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate	198835-07-3	95%	1g	$1645	2021-06-15
TRC	B943503-1mg	(1R,4R,5R)-rel-tert-Butyl 5-Hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate	198835-07-3		1mg	$ 70.00	2022-06-06
TRC	B943503-2mg	(1R,4R,5R)-rel-tert-Butyl 5-Hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate	198835-07-3		2mg	$ 95.00	2022-06-06
TRC	B943503-10mg	(1R,4R,5R)-rel-tert-Butyl 5-Hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate	198835-07-3		10mg	$ 340.00	2022-06-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X04465-250mg	(1R,4R,5R)-rel-tert-Butyl 5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate	198835-07-3	97%	250mg	¥2365.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X04465-100mg	(1R,4R,5R)-rel-tert-Butyl 5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate	198835-07-3	97%	100mg	¥1678.0	2024-07-18
abcr	AB458517-100 mg	rel-(1R,4R,5R)-tert-Butyl 5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate; .	198835-07-3		100mg	€454.40	2023-04-22
abcr	AB458517-250 mg	rel-(1R,4R,5R)-tert-Butyl 5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate; .	198835-07-3		250mg	€702.60	2023-04-22
abcr	AB458517-500 mg	rel-(1R,4R,5R)-tert-Butyl 5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate; .	198835-07-3		500MG	€982.60	2022-03-01
Chemenu	CM294224-250mg	(1R,4R,5R)-rel-tert-Butyl 5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate	198835-07-3	95%	250mg	$***	2023-03-29